Benzenemethanol, 2-[(1R)-3-(methylamino)-1-phenylpropoxy]-
Benzenemethanol, 2-[(1R)-3-(methylamino)-1-phenylpropoxy]-
Brand Name:
Vulcanchem
CAS No.:
299435-92-0
VCID:
VC0154162
InChI:
InChI=1S/C17H21NO2/c1-18-12-11-17(14-7-3-2-4-8-14)20-16-10-6-5-9-15(16)13-19/h2-10,17-19H,11-13H2,1H3/t17-/m1/s1
SMILES:
CNCCC(C1=CC=CC=C1)OC2=CC=CC=C2CO
Molecular Formula:
C17H21NO2
Molecular Weight:
271.35 g/mol
Benzenemethanol, 2-[(1R)-3-(methylamino)-1-phenylpropoxy]-
CAS No.: 299435-92-0
Reference Standards
VCID: VC0154162
Molecular Formula: C17H21NO2
Molecular Weight: 271.35 g/mol
![Benzenemethanol, 2-[(1R)-3-(methylamino)-1-phenylpropoxy]- - 299435-92-0](/images/no_structure.jpg)
| CAS No. | 299435-92-0 |
|---|---|
| Product Name | Benzenemethanol, 2-[(1R)-3-(methylamino)-1-phenylpropoxy]- |
| Molecular Formula | C17H21NO2 |
| Molecular Weight | 271.35 g/mol |
| IUPAC Name | [2-[(1R)-3-(methylamino)-1-phenylpropoxy]phenyl]methanol |
| Standard InChI | InChI=1S/C17H21NO2/c1-18-12-11-17(14-7-3-2-4-8-14)20-16-10-6-5-9-15(16)13-19/h2-10,17-19H,11-13H2,1H3/t17-/m1/s1 |
| Standard InChIKey | FYSYNTKLUNOCQR-QGZVFWFLSA-N |
| Isomeric SMILES | CNCC[C@H](C1=CC=CC=C1)OC2=CC=CC=C2CO |
| SMILES | CNCCC(C1=CC=CC=C1)OC2=CC=CC=C2CO |
| Canonical SMILES | CNCCC(C1=CC=CC=C1)OC2=CC=CC=C2CO |
| Synonyms | 2-[(1R)-3-(Methylamino)-1-phenylpropoxy]benzenemethanol; (R)-(2-(3-(Methylamino)-1-phenylpropoxy)phenyl)methanol |
| PubChem Compound | 9881925 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume